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Compound of Interest

Compound Name: NSC 109555
Cat. No.: B15582726
Get Quote
\ J

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

NSC 109555, also known as 4,4'-diacetyldiphenylurea-bis(guanylhydrazone), is a potent and
selective inhibitor of Checkpoint Kinase 2 (Chk2), a critical serine/threonine kinase involved in
the DNA damage response pathway.[1][2] As a member of the bis-guanylhydrazone class of
compounds, NSC 109555 represents a novel chemotype for Chk2 inhibition.[1] This technical
guide provides a comprehensive overview of NSC 109555, including its mechanism of action,
guantitative efficacy, relevant signaling pathways, and detailed experimental protocols for its
study.

Chemical Properties
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Property Value

2,2'-[carbonylbis(imino-4,1-
) phenyleneethylidyne)]bis-
Chemical Name
hydrazinecarboximidamide,

dimethanesulfonate[3]

Synonyms DDUG, NCI C04808J3]
Molecular Formula C19H24N100 - 2CH3SO0sH[3]
Formula Weight 600.7 g/mol [3]

CAS Number 15427-93-7[3]

Mechanism of Action

NSC 109555 functions as an ATP-competitive inhibitor of Chk2.[1][4] Structural studies have
confirmed that NSC 109555 binds to the ATP-binding pocket of the Chk2 catalytic domain.[2][4]
This binding prevents the phosphorylation of Chk2 substrates, thereby disrupting the
downstream signaling cascade initiated by DNA damage. The inhibition is reversible and
selective for Chk2 over other kinases, including Chk1.[5][6]

Quantitative Data: In Vitro Efficacy

The inhibitory activity of NSC 109555 has been quantified against various kinases. The half-
maximal inhibitory concentration (ICso) is a key measure of a drug's potency.[7]
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Target Kinase ICs0 (NM) Assay Conditions

Chk2 200 Cell-free kinase assay[3]
Chk2 240 In vitro kinase assay[1][4]
Chil > 10,000 Kinase profiling experiment[4]

[5]

Brk 210 Kinase profiling experiment[3]
c-Met 6,000 Kinase profiling experiment[3]
IGFR 7,400 Kinase profiling experiment[3]
LCK 7,100 Kinase profiling experiment[3]
PIM-1 > 10,000 Kinase profiling experiment[4]

Signaling Pathway

Chk2 is a key transducer kinase in the ATM-dependent DNA damage response pathway. Upon
DNA damage, ATM (Ataxia Telangiectasia Mutated) kinase is activated and phosphorylates
Chk2. Activated Chk2, in turn, phosphorylates a range of downstream targets to orchestrate
cellular responses such as cell cycle arrest, DNA repair, or apoptosis.[1]

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.caymanchem.com/product/19811/nsc-109555
https://pubmed.ncbi.nlm.nih.gov/17616632/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708046/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708046/
https://www.tocris.com/products/nsc-109555-ditosylate_3034
https://www.caymanchem.com/product/19811/nsc-109555
https://www.caymanchem.com/product/19811/nsc-109555
https://www.caymanchem.com/product/19811/nsc-109555
https://www.caymanchem.com/product/19811/nsc-109555
https://pmc.ncbi.nlm.nih.gov/articles/PMC2708046/
https://pubmed.ncbi.nlm.nih.gov/17616632/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DNA Damage
(e.g., Double-Strand Breaks)

ATM

(Ataxia Telangiectasia Mutated) SIS

phosphorylates inhibits
(qctivates) (ATP-competitive)

Chk2
(Checkpoint Kinase 2)
pho(?s ic;ilsl?tes pho(?s:;'i%ﬁ;l‘;‘te phosphorylates ph(os ?ggﬁirzﬂzges phosphorylates
Downstream [Targets
Cdc25C Cdc25A | BRCA1l > p53 E2F1
¢ Cellular Qutcomes
v
Cell Cycle Arrest . .
(G1/S, S, G2/M) DNA Repair Apoptosis

Click to download full resolution via product page
Figure 1. The ATM-Chk2 signaling pathway and the inhibitory action of NSC 109555.

Experimental Protocols
In Vitro Chk2 Kinase Assay (Fluorescence Polarization)

This assay was utilized in the high-throughput screening that identified NSC 109555.[1]
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Principle: The assay measures the degree of phosphorylation of a fluorescently labeled
substrate by Chk2. Phosphorylation is detected using an antibody that specifically binds to the
phosphorylated substrate, leading to a change in fluorescence polarization.

Materials:

Recombinant human Chk2 enzyme

o Fluorescently labeled peptide substrate

e ATP

o Assay buffer (e.g., Tris-HCI, MgClz, DTT)

» Phospho-specific antibody

e NSC 109555 or other test compounds

o 384-well microplates

o Fluorescence polarization plate reader

Procedure:

Prepare serial dilutions of NSC 109555 in DMSO.

e In a 384-well plate, add the assay buffer, Chk2 enzyme, and the fluorescently labeled
substrate.

e Add the diluted NSC 109555 or DMSO (vehicle control) to the wells.
« Initiate the kinase reaction by adding ATP.
 Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

» Stop the reaction by adding a stop solution containing EDTA and the phospho-specific
antibody.

 Incubate for another period to allow for antibody binding.
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o Measure the fluorescence polarization of each well using a plate reader.

o Calculate the percent inhibition for each concentration of NSC 109555 and determine the
ICso0 value by fitting the data to a dose-response curve.

Cell Viability and Proliferation Assay (MTT Assay)

This assay can be used to assess the cytotoxic and antiproliferative effects of NSC 109555,
alone or in combination with other agents like gemcitabine.[8]

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a
colorimetric assay that measures cellular metabolic activity. NAD(P)H-dependent cellular
oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.
The amount of formazan produced is proportional to the number of viable cells.

Materials:

e Cancer cell lines (e.g., MIA PaCa-2, L1210)[3][8]

o Complete cell culture medium

o NSC 109555

e MTT solution (5 mg/mL in PBS)

e Solubilization solution (e.g., DMSO, isopropanol with HCI)

o 96-well plates

e Microplate reader

Procedure:

e Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

o Treat the cells with various concentrations of NSC 109555 (and/or a combination agent) for
the desired duration (e.g., 48 hours).[3]

 After the treatment period, add MTT solution to each well and incubate for 2-4 hours at 37°C.
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* Remove the medium and add the solubilization solution to dissolve the formazan crystals.
o Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

o Calculate cell viability as a percentage of the untreated control and determine the ICso value.

Experimental Workflow: Identification of NSC
109555

The discovery of NSC 109555 as a Chk2 inhibitor was the result of a systematic high-
throughput screening campaign followed by validation and characterization studies.
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Figure 2. Workflow for the identification and development of NSC 109555.
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Biological Activities and Therapeutic Potential
Anticancer Activity

NSC 109555 exhibits antiproliferative activity against leukemia cells in vitro.[3] Furthermore, it
has been shown to potentiate the cytotoxicity of the chemotherapeutic agent gemcitabine in
pancreatic cancer cell lines.[3][8] This synergistic effect is associated with the inhibition of
gemcitabine-induced Chk2 phosphorylation and an increase in reactive oxygen species (ROS)
production.[3] The inhibition of Chk2 is proposed to sensitize p53-deficient cancer cells to DNA-
damaging agents, making NSC 109555 a potential candidate for combination therapies.[1]

Induction of Autophagy

In L1210 leukemia cells, NSC 109555 has been observed to induce autophagy, a cellular
process of self-digestion of cytoplasmic components.[3] This suggests an additional
mechanism through which the compound may exert its anticancer effects.

Conclusion

NSC 109555 is a valuable research tool and a promising lead compound in the development of
targeted cancer therapies. Its well-characterized mechanism as a selective, ATP-competitive
inhibitor of Chk2, combined with its demonstrated ability to sensitize cancer cells to
conventional chemotherapy, underscores its potential in oncology. The publicly available crystal
structure of the Chk2-NSC 109555 complex provides a solid foundation for structure-based
drug design to develop next-generation Chk2 inhibitors with improved potency, selectivity, and
pharmacokinetic properties.[2][4] Further investigation into the therapeutic applications of NSC
109555 and its analogs, particularly in the context of combination therapies for p53-deficient
tumors, is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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